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This guide provides an objective comparison of Cosmic Microwave Background (CMB) data

from two pivotal space missions: the European Space Agency's (ESA) Planck satellite and

NASA's Wilkinson Microwave Anisotropy Probe (WMAP). The aim is to assist researchers in

understanding the key differences in instrumentation, data processing, and scientific output of

these two experiments, thereby enabling more informed use of their publicly available data.

At a Glance: Key Mission Differences
The Planck mission, operational from 2009 to 2013, was designed as a third-generation CMB

observatory, building upon the successes of its predecessors, including WMAP (2001-2010).[1]

[2][3] Planck's primary advantage lay in its enhanced sensitivity, superior angular resolution,

and broader frequency coverage, which allowed for more precise measurements of the CMB

anisotropies and improved separation of foreground signals.[1][4]
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The following tables summarize the key quantitative performance characteristics of the Planck

and WMAP missions.

Table 1: Mission and Instrument Overview

Parameter Planck WMAP

Mission Duration 2009 - 2013[1] 2001 - 2010[2]

Operating Agency
European Space Agency

(ESA)[1]

National Aeronautics and

Space Administration (NASA)

[2]

Instruments

Low Frequency Instrument

(LFI), High Frequency

Instrument (HFI)[5]

Differential Microwave

Radiometers[2][6]

Telescope
1.5 m x 1.9 m off-axis

Gregorian[1]

Dual 1.4 m x 1.6 m off-axis

Gregorian[7]

Cooling
Passive and active cooling to

~0.1 K[1][8]
Passive cooling to ~90 K[9]

Table 2: Frequency Bands and Sensitivity
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Planck Frequency
Bands

Sensitivity (ΔT/T)
WMAP Frequency
Bands

Sensitivity (ΔT/T)

LFI K-Band

30 GHz ~2 µK/K 23 GHz < 200 µK

44 GHz ~2 µK/K Ka-Band

70 GHz ~2 µK/K 33 GHz < 200 µK

HFI Q-Band

100 GHz ~2 µK/K 41 GHz < 200 µK

143 GHz ~2 µK/K V-Band

217 GHz ~2 µK/K 61 GHz < 200 µK

353 GHz ~2 µK/K W-Band

545 GHz ~2 µK/K 94 GHz < 200 µK

857 GHz ~2 µK/K

Table 3: Angular Resolution
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Planck Frequency
(GHz)

Angular Resolution
(arcmin)

WMAP Frequency
(GHz)

Angular Resolution
(arcmin)

30 33 23 52.8

44 24 33 39.6

70 14 41 30.6

100 10 61 21.0

143 7.1 94 13.2

217 5.5

353 5.0

545 5.0

857 5.0

Experimental Protocols
A fundamental aspect of both missions was the meticulous process of data acquisition and

analysis, designed to isolate the faint CMB signal from various astrophysical foregrounds and

instrumental noise.

Data Acquisition and Scan Strategy
Both Planck and WMAP were positioned at the second Lagrange point (L2) of the Sun-Earth

system, providing a stable thermal environment and an unobstructed view of deep space.[6]

Their scan strategies involved continuous observation of the sky. WMAP scanned

approximately 30% of the sky each day, achieving full-sky coverage every six months.[6][9]

Planck also performed full-sky surveys, completing its first survey in about 6 months.[10][11]

Data Processing and Foreground Removal
The raw data from both missions underwent extensive processing to produce the final CMB

maps. A critical step in this process was the separation of the CMB signal from foreground

emissions originating from our own galaxy (synchrotron, free-free, and thermal dust emission)

and extragalactic sources.
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WMAP's data analysis heavily relied on the multi-frequency information to distinguish the CMB

from foregrounds. One of the techniques used was the Internal Linear Combination (ILC)

method, which constructs a weighted sum of the different frequency maps to minimize the

foreground contamination.[12] The WMAP team also developed a needlet-based ILC method to

produce a clean, high-resolution CMB map.[12]

Planck's broader frequency coverage and higher sensitivity allowed for more sophisticated

component separation techniques.[1] The Planck team employed multiple methods, including

parametric model fitting, blind component separation algorithms like Commander and SMICA,

and template-based methods.[13] The final Planck data releases provided highly detailed maps

of both the CMB and the various foreground components.[14][15] A notable development in the

final stages of Planck data analysis was the NPIPE processing pipeline, which combined the

best features of previous methods for a unified analysis of both LFI and HFI data.[14]

Visualizing the Experimental Workflow
The following diagram illustrates the general experimental workflow for both the Planck and

WMAP missions, from data acquisition to the final cosmological parameter estimation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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